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Compound of Interest

Compound Name: 2-(pyrrolidin-2-yl)acetamide

CAS No.: 936946-14-4

Cat. No.: B3332991

Get Quote

PART 1: EXECUTIVE SUMMARY
Homoprolinamide (2-(pyrrolidin-2-yl)acetamide) is a pyrrolidine-based chiral building block

and a structural homolog of prolinamide.[1] It serves as a critical intermediate in the synthesis

of peptidomimetics, organocatalysts, and pharmaceutical agents, particularly DPP-4 inhibitors

(for type 2 diabetes) and conformationally restricted GABA analogues (for neuropathic

disorders).[2]

Unlike prolinamide, which has the amide group directly attached to the pyrrolidine ring,

homoprolinamide features a methylene (

) spacer.[2] This structural extension alters its steric and electronic profile, enhancing metabolic
stability and flexibility in drug design.[2]

PART 2: CHEMICAL IDENTITY & STRUCTURAL
ANALYSIS
Nomenclature & Identification
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Property Data

CAS Number 936946-14-4

IUPAC Name 2-(Pyrrolidin-2-yl)acetamide

Common Synonyms
Homoprolinamide; 2-Pyrrolidineacetamide;

-Homoprolinamide

Molecular Formula

Molecular Weight 128.17 g/mol

SMILES C1CC(NC1)CC(=O)N

InChI Key OFMALDSHFYWVKM-UHFFFAOYSA-N

Physicochemical Properties
Parameter Value / Description

Physical State White to off-white crystalline solid

Melting Point 110–115 °C (typical for amide derivatives)

Solubility
Highly soluble in water, methanol, DMSO;

sparingly soluble in hexanes

pKa (Calculated) ~9.5 (secondary amine), ~15 (amide)

Hygroscopicity
Moderate; storage under desiccant

recommended

PART 3: SYNTHESIS & MANUFACTURING
PROTOCOLS
Retrosynthetic Analysis
The synthesis of homoprolinamide typically proceeds via the homologation of proline or the

reduction of pyrrole derivatives.[2] The most robust laboratory scale-up method involves the

amidation of N-protected homoproline (pyrrolidine-2-acetic acid).[1]
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Experimental Protocol: N-Boc Route
Objective: Synthesis of 2-(pyrrolidin-2-yl)acetamide from N-Boc-homoproline.[1]

Reagents:

Precursor: (S)-N-Boc-pyrrolidine-2-acetic acid (CAS 56879-46-0 for S-isomer)[1]

Coupling Agent: Isobutyl chloroformate or EDC[1][2]·HCl

Amine Source: Ammonium hydroxide (

) or Ammonia gas[2]

Deprotection: Trifluoroacetic acid (TFA) in Dichloromethane (DCM)[2]

Step-by-Step Workflow:

Activation (Mixed Anhydride Method):

Dissolve N-Boc-pyrrolidine-2-acetic acid (1.0 eq) in dry THF under

atmosphere.

Cool to

. Add N-methylmorpholine (1.1 eq).[1][2]

Dropwise add isobutyl chloroformate (1.1 eq).[2] Stir for 15 min to form the mixed

anhydride.

Amidation:

Bubble anhydrous ammonia gas into the reaction mixture for 30 min, or add ammonium

hydroxide solution dropwise.

Allow the mixture to warm to room temperature (RT) and stir for 4 hours.

Workup: Evaporate THF. Dissolve residue in EtOAc, wash with
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, brine, and dry over

.

Yield: Intermediate N-Boc-homoprolinamide (White solid, >90% yield).[1]

Deprotection:

Dissolve the intermediate in DCM (

).[2]

Add TFA (

) at

.[2] Stir at RT for 2 hours.

Neutralization: Evaporate volatiles.[1] Redissolve in MeOH and treat with basic ion-

exchange resin (e.g., Amberlyst A-21) to remove TFA salts.[1][2]

Purification: Recrystallize from EtOH/Ether to obtain pure Homoprolinamide.[2]

Synthesis Pathway Visualization
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Activation
(Isobutyl Chloroformate)

Amidation
(NH3) N-Boc-Homoprolinamide Deprotection

(TFA/DCM)
Homoprolinamide

(CAS 936946-14-4)

Click to download full resolution via product page

Caption: Step-wise chemical synthesis of Homoprolinamide from N-Boc-Homoproline via mixed

anhydride activation.

PART 4: PHARMACOLOGICAL APPLICATIONS
Dipeptidyl Peptidase-4 (DPP-4) Inhibition
Homoprolinamide derivatives are structural isosteres of the "cyanopyrrolidine" class of DPP-4

inhibitors (e.g., Vildagliptin, Saxagliptin).[1][2]
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Mechanism: The pyrrolidine ring mimics the P1 residue of the substrate (GLP-1), binding to

the S1 hydrophobic pocket of the DPP-4 enzyme.[1][2]

Advantage: The extra methylene group in homoprolinamide ("homo-analogues") alters the

distance to the catalytic triad (Ser630, Asp708, His740), potentially improving selectivity

against related peptidases like DPP-8 and DPP-9, thereby reducing off-target toxicity.[1][2]

GABA Analogues (Neuropathic Pain)
Homoprolinamide is a conformationally restricted analogue of

-aminobutyric acid (GABA).[1][2]

Structure-Activity Relationship (SAR): The pyrrolidine ring constrains the GABA backbone,

locking it into a specific conformation that may favor binding to the

subunit of voltage-gated calcium channels (similar to Pregabalin/Gabapentin).[1][2]

Application: Used as a scaffold for synthesizing novel anticonvulsants and antinociceptive

agents.[2]

Organocatalysis
Like L-prolinamide, chiral homoprolinamide derivatives catalyze asymmetric aldol and Michael

addition reactions.[1] The secondary amine activates the donor via enamine formation, while

the amide hydrogen bonds with the acceptor, directing stereoselectivity.[2]

PART 5: ANALYTICAL PROFILING
HPLC Method (Purity Assessment)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse,

)

Mobile Phase A:

TFA in Water[1]

Mobile Phase B: Acetonitrile
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Gradient:

B to

B over 20 min.

Detection: UV at 210 nm (Amide absorption).[2]

Retention Time: Early eluting due to high polarity (approx. 2–4 min depending on dead

volume).[2]

Mass Spectrometry (LC-MS)
Ionization: Electrospray Ionization (ESI), Positive Mode.[2]

Key Ion:

.[2]

Fragmentation: Loss of ammonia (

) to form the acylium ion (

).[2]

PART 6: HANDLING & SAFETY
Hazard Classification: Irritant (Skin/Eye/Respiratory).[2]

GHS Signal Word: Warning.[1]

Storage: Store at

under inert gas (Argon/Nitrogen). The free base is sensitive to

absorption from air (carbamate formation).[2]

PPE: Nitrile gloves, safety goggles, and lab coat required.[2] Handle in a fume hood to avoid

inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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